Cas no 2171148-82-4 ((3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid)

• Product Name: (3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• CAS No: 2171148-82-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6448069
• PubChem ID: 165823934
• Update Time: 2025-05-21

(3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• (3R)-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]pentanoic acid
• 2171148-82-4
• EN300-1576483

• Inchi： 1S/C25H30N2O5/c1-3-16(13-23(28)26-17(4-2)14-24(29)30)27-25(31)32-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22H,3-4,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t16-,17+/m0/s1
• InChI Key： QBLNCIYXTTTYAZ-DLBZAZTESA-N
• SMILES： O(C(N[C@@H](CC)CC(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid

(3R)-3-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic Acid (CAS No: 2171148-82-4)

The compound (3R)-3-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid, with CAS number 2171148-82-4, is a complex organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound is notable for its stereochemistry, which plays a crucial role in its biological activity and pharmacokinetic properties.

The structure of this compound includes a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid derivative, specifically a pentanamide and pentanoic acid backbone, creating a molecule with unique functional groups and stereochemical configurations. The (R) and (S) designations indicate the specific spatial arrangements of the substituents around the chiral centers, which are critical for determining the molecule's interactions with biological targets.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the development of enantiomerically pure compounds that can exhibit superior therapeutic effects with fewer side effects. The compound's stereochemical configuration, as indicated by its (R) and (S) designations, suggests that it may have applications in chiral resolution or as a building block for more complex molecules in drug discovery.

In terms of synthesis, this compound likely involves multi-step reactions, including peptide coupling and stereochemical control during the formation of chiral centers. The use of Fmoc protection during synthesis ensures that the amino group remains inert until deprotection is desired, allowing for precise control over the reaction sequence.

From a pharmacological perspective, this compound may serve as a precursor or intermediate in the development of bioactive molecules targeting specific receptors or enzymes. Its structure suggests potential applications in areas such as enzyme inhibition or receptor modulation, depending on its ability to interact with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and selectivities of compounds like this one with unprecedented accuracy. By leveraging molecular docking studies and machine learning algorithms, scientists can optimize the structure of such molecules to enhance their therapeutic potential while minimizing off-target effects.

In conclusion, (3R)-3-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid represents a promising building block for drug development due to its stereochemical complexity and functional group diversity. As research continues to uncover new applications for such compounds, their role in advancing medical treatments will likely expand significantly.